4-iodo-1-isopropyl-5-(methoxymethyl)-1H-pyrazole
Overview
Description
4-iodo-1-isopropyl-5-(methoxymethyl)-1H-pyrazole is a chemical compound that has gained significant attention in the scientific community due to its potential as a pharmaceutical agent. This compound has been found to have a wide range of biochemical and physiological effects, making it a promising candidate for further research and development.
Mechanism of Action
The mechanism of action of 4-iodo-1-isopropyl-5-(methoxymethyl)-1H-pyrazole is not yet fully understood. However, studies have shown that this compound can inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. It has also been found to have antibacterial and antifungal properties, potentially through the disruption of cell membrane integrity.
Biochemical and Physiological Effects:
This compound has been found to have a wide range of biochemical and physiological effects. It has been shown to inhibit the activity of various enzymes, including tyrosinase and acetylcholinesterase. This compound has also been found to have antioxidant properties, which may help to protect cells from oxidative damage.
Advantages and Limitations for Lab Experiments
One advantage of using 4-iodo-1-isopropyl-5-(methoxymethyl)-1H-pyrazole in lab experiments is its wide range of potential applications. However, one limitation is the lack of understanding of its mechanism of action, which may make it difficult to optimize its use in specific experiments.
Future Directions
There are numerous future directions for research on 4-iodo-1-isopropyl-5-(methoxymethyl)-1H-pyrazole. One potential area of focus is the development of new drugs based on this compound for the treatment of cancer, bacterial and fungal infections, and inflammation. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in other areas of scientific research.
Synthesis Methods
The synthesis of 4-iodo-1-isopropyl-5-(methoxymethyl)-1H-pyrazole involves the reaction of 4-iodo-1H-pyrazole with isopropyl alcohol and paraformaldehyde in the presence of a catalyst such as p-toluenesulfonic acid. The resulting product can be purified through a series of chromatographic techniques.
Scientific Research Applications
The potential applications of 4-iodo-1-isopropyl-5-(methoxymethyl)-1H-pyrazole in scientific research are numerous. This compound has been found to have antimicrobial, antitumor, and anti-inflammatory properties, making it a promising candidate for the development of new drugs in these areas.
properties
IUPAC Name |
4-iodo-5-(methoxymethyl)-1-propan-2-ylpyrazole |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H13IN2O/c1-6(2)11-8(5-12-3)7(9)4-10-11/h4,6H,5H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SWSQQUYLFOUBOU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N1C(=C(C=N1)I)COC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H13IN2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
280.11 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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